Cas no 210917-92-3 (1H-Benzimidazole-2-carboxylic acid, 5,6-dichloro-, methyl ester)

• Product Name: 1H-Benzimidazole-2-carboxylic acid, 5,6-dichloro-, methyl ester
• CAS No: 210917-92-3
• MF: C₉H₆Cl₂N₂O₂
• MW: 245.062139987946
• CID: 1402287
• PubChem ID: 86204309
• Update Time: 2025-04-20

1H-Benzimidazole-2-carboxylic acid, 5,6-dichloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxylic acid, 5,6-dichloro-, methyl ester
• SY351954
• AT11079
• Methyl 5,6-Dichlorobenzimidazole-2-carboxylate
• 210917-92-3
• METHYL 5,6-DICHLORO-1H-BENZO[D]IMIDAZOLE-2-CARBOXYLATE

• Inchi： 1S/C9H6Cl2N2O2/c1-15-9(14)8-12-6-2-4(10)5(11)3-7(6)13-8/h2-3H,1H3,(H,12,13)
• InChI Key： WRLLJZMOYDSNFX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(C(=O)OC)=N2)Cl

Computed Properties

• Exact Mass: 243.98078
• Monoisotopic Mass: 243.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98